Cas no 315693-83-5 (4-({5-(4-fluorophenyl)thieno2,3-dpyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-({5-(4-fluorophenyl)thieno2,3-dpyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole
• CAS No: 315693-83-5
• MF: C₁₈H₁₄FN₃OS₂
• MW: 371.451664447784
• CID: 5943880
• PubChem ID: 1278629
• Update Time: 2025-07-16

4-({5-(4-fluorophenyl)thieno2,3-dpyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-({5-(4-fluorophenyl)thieno2,3-dpyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole
• F1143-5780
• AKOS000811543
• 4-(((5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-yl)thio)methyl)-3,5-dimethylisoxazole
• SR-01000908343-1
• 4-[[5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole
• SR-01000908343
• 315693-83-5
• 4-({[5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}methyl)-3,5-dimethyl-1,2-oxazole

• Inchi： 1S/C18H14FN3OS2/c1-10-14(11(2)23-22-10)7-24-17-16-15(8-25-18(16)21-9-20-17)12-3-5-13(19)6-4-12/h3-6,8-9H,7H2,1-2H3
• InChI Key： WTYZQOJAYRGXEO-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)SC=C2C1C=CC(=CC=1)F)CC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 371.05623259g/mol
• Monoisotopic Mass: 371.05623259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-({5-(4-fluorophenyl)thieno2,3-dpyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole

Professional Introduction to Compound with CAS No. 315693-83-5 and Product Name: 4-({5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole

The compound identified by the CAS number 315693-83-5 and the product name 4-({5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry.

At the core of this compound's structure lies a thieno[2,3-d]pyrimidine core, which is a fused heterocycle consisting of a thiophene ring connected to a pyrimidine ring. This particular scaffold has been extensively studied for its biological activity and has shown promise in various therapeutic areas, including cancer therapy and antiviral applications. The presence of a 4-fluorophenyl group at the 5-position of the thieno[2,3-d]pyrimidine ring introduces additional electronic and steric properties that can influence the compound's interactions with biological targets. The sulfanylmethyl substituent at the 4-position further enhances the molecule's complexity and potential for binding to specific enzymes or receptors.

The 3,5-dimethyl-1,2-oxazole moiety appended to the sulfanylmethyl group contributes to the overall stability and solubility of the compound. Oxazoles are well-known for their role in pharmaceuticals due to their ability to form hydrogen bonds and their stability under various conditions. The dimethyl substitution at the 3 and 5 positions of the oxazole ring further fine-tunes the electronic properties of the molecule, potentially influencing its pharmacokinetic behavior.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been conducted on 4-({5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole, revealing potential binding interactions with various targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. Furthermore, the fluorine atom at the 4-position of the phenyl ring is known to enhance metabolic stability and binding affinity, making this compound an attractive candidate for further development.

In vitro studies have also been performed to evaluate the cytotoxicity and efficacy of this compound against several cancer cell lines. Preliminary results indicate that 4-({5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole demonstrates significant inhibitory effects on tumor growth in multiple models. The mechanism of action appears to involve disruption of key signaling pathways that are critical for cancer cell survival and proliferation. These findings align with recent research that highlights the importance of heterocyclic compounds in oncology drug development.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between thieno[2,3-d]pyrimidine derivatives and fluorophenyl-containing precursors, followed by sulfanylmethylation and subsequent functionalization with dimethyl groups on the oxazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

From a regulatory perspective, compounds like 4-({5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are essential for understanding how the drug will behave in humans and for identifying any potential risks associated with its use.

The integration of machine learning algorithms into drug discovery has significantly accelerated the process of identifying promising candidates like 315693-83-5. By analyzing vast datasets of chemical structures and their biological activities, these algorithms can predict which compounds are most likely to succeed in preclinical trials. This approach has already been successfully applied in various pharmaceutical companies to identify novel therapeutics for a wide range of diseases.

The future prospects for 4-({5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole are promising as ongoing research continues to uncover new applications for this class of compounds. Researchers are exploring its potential not only as an anti-cancer agent but also as a treatment for other diseases such as inflammation-related disorders and neurodegenerative conditions. The versatility of its structural framework allows for further modifications that could enhance its therapeutic profile.

In conclusion,315693-83-5 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. The combination of computational modeling、synthetic chemistry、and preclinical studies has positioned this compound as a promising candidate for further development into a new therapeutic agent. As research progresses，the full potential of this molecule is expected to be realized，leading to new treatments that could benefit patients worldwide.